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Compound of Interest

Compound Name: 5-Bromo-3,3-dimethylindoline

Cat. No.: B1352814

An In-depth Technical Guide to 5-Bromo-3,3-dimethylindoline

This technical guide provides a comprehensive overview of 5-Bromo-3,3-dimethylindoline, a
key intermediate in synthetic organic chemistry and drug discovery. It is intended for
researchers, scientists, and professionals in drug development, offering detailed information on
its physicochemical properties, synthesis, and potential applications.

Physicochemical Properties

5-Bromo-3,3-dimethylindoline is a halogenated derivative of dimethylindoline. The presence
of the bromine atom at the 5-position provides a reactive handle for further functionalization,
making it a valuable building block in the synthesis of more complex molecules.
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Property Value Reference
CAS Number 53388-86-6 [11[2]
Molecular Formula C10H12BrN [2]
Molecular Weight 226.12 g/mol [1]

Purity >98% [1]
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Structure

The chemical structure of 5-Bromo-3,3-dimethylindoline consists of an indoline core with a
bromine atom substituted at the fifth position of the benzene ring and two methyl groups at the
third position of the pyrroline ring.
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Indoline Precursor Bromination Reaction Work-up Purification
(e.g., 3,3-dimethylindoline) (e.g., NBS or Brz in a suitable solvent) (Quenching, Extraction) (e.g., Column Chromatography, Recrystallization)

Synthesis & Derivatization

5-Bromo-3,3-dimethylindoline
(Starting Material)

Cross-Coupling Reactions
(e.g., Suzuki, Heck, Buchwald-Hartwig)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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